Cas no 94159-72-5 (1-Propanaminium,N,N,2,2-tetramethyl-3-[(1-oxo-2-propen-1-yl)oxy]-N-(3-sulfopropyl)-, inner salt)

• Product Name: 1-Propanaminium,N,N,2,2-tetramethyl-3-[(1-oxo-2-propen-1-yl)oxy]-N-(3-sulfopropyl)-, inner salt
• CAS No: 94159-72-5
• MF: C₁₁H₂₁NO₅S
• MW: 279.353142499924
• CID: 815723
• PubChem ID: 44148870
• Update Time: 2025-04-19

1-Propanaminium,N,N,2,2-tetramethyl-3-[(1-oxo-2-propen-1-yl)oxy]-N-(3-sulfopropyl)-, inner salt Chemical and Physical Properties

Names and Identifiers

• 1-Propanaminium,N,N,2,2-tetramethyl-3-[(1-oxo-2-propen-1-yl)oxy]-N-(3-sulfopropyl)-, inner salt
• 2,2-dimethyl-3-[(1-oxoallyl)oxy]propyl(3-sulphonatopropyl)ammonium
• 3-[(2,2-dimethyl-3-prop-2-enoyloxypropyl)azaniumyl]propane-1-sulfonate
• DTXSID60240884
• EINECS 303-252-2
• 94159-72-5
• 2,2-Dimethyl-3-((1-oxoallyl)oxy)propyl(3-sulphonatopropyl)ammonium
• NS00065544

• Inchi： 1S/C11H21NO5S/c1-4-10(13)17-9-11(2,3)8-12-6-5-7-18(14,15)16/h4,12H,1,5-9H2,2-3H3,(H,14,15,16)
• InChI Key： ZWHWRTBPFOKFAG-UHFFFAOYSA-N
• SMILES： S(CCC[NH2+]CC(C)(C)COC(C=C)=O)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 279.11404394g/mol
• Monoisotopic Mass: 279.11404394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C